Cas no 2229358-99-8 (O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine
• CAS No: 2229358-99-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6040800
• PubChem ID: 165859670
• Update Time: 2025-05-26

O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine
• O-[2-(3-phenyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine
• EN300-1862411
• 2229358-99-8

• Inchi： 1S/C12H15N3O/c1-12(2,16-13)10-8-14-15-11(10)9-6-4-3-5-7-9/h3-8H,13H2,1-2H3,(H,14,15)
• InChI Key： ZFAZFKBHYFRVBZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=NNC=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.9Ų

Additional information on O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine (CAS No. 2229358-99-8)

In the realm of organic chemistry and pharmaceutical research, O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine (CAS No. 2229358-99-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazole core and hydroxylamine functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework, which includes a phenyl substituent, offers versatility in chemical modifications, making it a valuable intermediate in drug discovery and material science.

The growing demand for heterocyclic compounds like O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine is driven by their role in developing targeted therapies and small-molecule inhibitors. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are often screened for bioactivity and binding affinity using advanced algorithms. Researchers frequently search for "pyrazole derivatives in medicinal chemistry" or "hydroxylamine applications in synthesis," reflecting the compound's relevance in contemporary scientific discourse.

From a synthetic perspective, CAS No. 2229358-99-8 exemplifies the convergence of scaffold diversity and functional group compatibility. Its propan-2-ylhydroxylamine moiety is particularly noteworthy, as it can participate in N-O bond formation reactions, a key step in constructing complex molecular architectures. This feature aligns with the broader interest in "green chemistry" and "sustainable synthesis," where minimizing waste and optimizing reaction efficiency are paramount. The compound's stability under various conditions also makes it a candidate for high-throughput screening platforms.

In the context of drug development, O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine has been explored for its potential to modulate enzyme activity and receptor interactions. Its phenylpyrazole segment is analogous to motifs found in several FDA-approved drugs, sparking inquiries into "structure-activity relationships (SAR)" and "lead optimization." Additionally, the compound's solubility and pharmacokinetic properties are frequently studied to assess its suitability for oral bioavailability and drug delivery systems.

Beyond pharmaceuticals, CAS No. 2229358-99-8 finds utility in agrochemical research, where its derivatives are investigated for pest control and plant growth regulation. The rise of "precision agriculture" has amplified the need for eco-friendly compounds with minimal environmental impact, positioning this molecule as a candidate for next-generation agrochemicals. Its low toxicity profile and biodegradability further enhance its appeal in this sector.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine, ensuring purity and consistency for research applications. The compound's chromatographic behavior and spectral fingerprints are well-documented, addressing common queries like "how to analyze pyrazole derivatives" or "hydroxylamine detection methods." These methodologies are critical for quality control in contract research organizations (CROs) and academic laboratories.

In summary, O-2-(3-phenyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine (CAS No. 2229358-99-8) represents a multifaceted compound with broad implications across life sciences and industrial chemistry. Its integration into cutting-edge research underscores the importance of molecular design and functional group interplay in addressing global challenges in health and sustainability. As scientific inquiries evolve, this compound will likely remain a focal point for innovation and discovery.